Cas no 1694816-36-8 (1-Butan-2-ylimidazol-2-amine)

• Product Name: 1-Butan-2-ylimidazol-2-amine
• CAS No: 1694816-36-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 5296220
• Update Time: 2025-07-13

1-Butan-2-ylimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-1H-imidazol-2-amine
• 1-Butan-2-ylimidazol-2-amine
• 1H-Imidazol-2-amine, 1-(1-methylpropyl)-

• Inchi： 1S/C7H13N3/c1-3-6(2)10-5-4-9-7(10)8/h4-6H,3H2,1-2H3,(H2,8,9)
• InChI Key： WSYSRMWXFUVLFJ-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8

Additional information on 1-Butan-2-ylimidazol-2-amine

Professional Introduction to 1-Butan-2-ylimidazol-2-amine (CAS No. 1694816-36-8)

1-Butan-2-ylimidazol-2-amine, a compound with the chemical formula C₈H₁₂N₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1694816-36-8, has garnered attention due to its versatile structural framework and potential applications in drug development. The presence of both an imidazole ring and an amine functional group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The imidazole core is a well-studied heterocyclic structure that is prevalent in many biologically active compounds. Its ability to form stable hydrogen bonds and interact with biological targets makes it an attractive scaffold for drug design. In particular, derivatives of imidazole have been extensively explored for their antimicrobial, antiviral, and anti-inflammatory properties. The addition of a butyl group at the 2-position of the imidazole ring and an amine at the 2-position introduces further modularity, allowing for diverse chemical modifications and functionalization strategies.

The amine functional group (-NH₂) in 1-butan-2-ylimidazol-2-amine is another key feature that enhances its utility as a building block in synthetic chemistry. Amines are fundamental in forming peptide-like structures, serving as precursors to amides and ureas, and participating in various coupling reactions such as Buchwald-Hartwig coupling. The combination of these features makes this compound particularly interesting for the development of novel therapeutic agents.

Recent advancements in computational chemistry have further highlighted the potential of 1-butan-2-ylimidazol-2-amine as a pharmacophore. Molecular modeling studies have demonstrated that this compound can effectively interact with target proteins through multiple binding sites, enhancing its binding affinity and selectivity. These studies have been instrumental in guiding the design of next-generation drug candidates that exhibit improved pharmacokinetic profiles.

In the realm of medicinal chemistry, the synthesis of 1-butan-2-ylimidazol-2-amine has been optimized through various methodologies to ensure high yield and purity. One notable approach involves the condensation of butanamine with glyoxal derivatives under controlled conditions, followed by cyclization to form the imidazole ring. This method leverages readily available starting materials and has been shown to be scalable for industrial applications.

The biological activity of 1-butan-2-ylimidazol-2-amine has been explored in several preclinical studies. These investigations have revealed promising results in terms of its interaction with enzymes and receptors involved in inflammatory pathways. For instance, studies have shown that certain derivatives of this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This suggests potential therapeutic applications in conditions such as arthritis and other inflammatory disorders.

The versatility of 1-butan-2-ylimidazol-2-amine extends beyond its role as a synthetic intermediate. It has also been utilized in the development of chiral ligands for asymmetric catalysis. The imidazole ring can be functionalized to introduce chiral centers, enabling the synthesis of enantiomerically pure compounds with high stereochemical control. This aspect is particularly relevant in pharmaceuticals, where enantiomeric purity often dictates efficacy and safety profiles.

The compound's stability under various reaction conditions has made it a preferred choice for long-term storage and transport. Its resistance to degradation under ambient conditions ensures that it remains viable for subsequent synthetic transformations without significant loss of integrity. This stability is crucial for maintaining consistency in pharmaceutical manufacturing processes.

Future research directions involving 1-butan-2-ylimidazol-2-amine are likely to focus on expanding its applications in drug discovery and material science. Advances in synthetic methodologies may enable the creation of novel derivatives with enhanced biological activities or improved physicochemical properties. Additionally, exploring its potential as a component in advanced materials could open up new avenues for industrial applications.

In conclusion, 1-butan-2-ylimidazol-2-am ine (CAS No. 1694816 -36 -8) stands out as a multifaceted compound with significant implications for pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, combined with recent advancements in computational and experimental methodologies, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its importance is expected to grow further within both academic and industrial settings.